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Compound of Interest

1-(4-Formyliphenyl)piperidine-4-
Compound Name:
carboxylic acid

cat. No.: B1289551

Technical Data Sheet: CAS 727396-60-3

An Important Clarification on Chemical Identity

Initial database searches for CAS number 727396-60-3 may incorrectly associate it with the
compound GSK1016790A, a potent and selective TRPV4 (Transient Receptor Potential
Vanilloid 4) channel agonist. This is inaccurate. The correct CAS number for GSK1016790A is
942206-85-1.[1][2][3]

The correct chemical identity for CAS 727396-60-3 is 1-(4-Formylphenyl)piperidine-4-
carboxylic acid.[4] This document provides a summary of the available characterization data
for this specific compound.

Characterization of 1-(4-Formylphenyl)piperidine-4-
carboxylic acid

This section summarizes the known physicochemical properties of 1-(4-
Formylphenyl)piperidine-4-carboxylic acid.

Table 1: Physicochemical Properties of CAS 727396-60-3
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Property Value Source

1-(4-formylphenyl)piperidine-4-
IUPAC Name ( .yp ] yheip [4]
carboxylic acid

Molecular Formula C13H15NOs3 [4]
Molecular Weight 233.26 g/mol [4]
_ C1CN(CCC1Cc(=0)0)Cc2=CC=
Canonical SMILES [4]

C(C=C2)C=0

CXXCXICUGGOJPU-
InChlKey [4]
UHFFFAOYSA-N

PubChem CID 18363079 [4]

Spectral and Experimental Data

A comprehensive search of publicly available scientific literature and chemical databases did
not yield any experimental spectral data (such as 'H-NMR, 3C-NMR, Mass Spectrometry, or IR
spectroscopy) for 1-(4-Formylphenyl)piperidine-4-carboxylic acid. While predicted spectral
information may be available through specialized software, no experimentally determined
spectra have been published.

Similarly, detailed experimental protocols for the synthesis, purification, and analysis of this
specific compound are not readily available in the reviewed literature. While general synthetic
routes for similar piperidine derivatives exist, a specific, validated protocol for CAS 727396-60-
3 has not been identified.[5][6]

Biological Activity and Signaling Pathways

There is currently no published research detailing the biological activity, mechanism of action,
or any associated signaling pathways for 1-(4-Formylphenyl)piperidine-4-carboxylic acid.
The compound is listed for research use by some chemical suppliers but without any indication
of its biological function.[7] Therefore, the creation of a signaling pathway diagram as
requested is not possible.
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The extensive biological data, including the activation of Ca2* influx and involvement in the
PKC/PI3K and RhoA signaling pathways, is associated with GSK1016790A (CAS 942206-85-1)
and should not be attributed to CAS 727396-60-3.

Logical Workflow for Compound Identification

To prevent misattribution of data, the following workflow was established for the
characterization of the compound in question.
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Caption: Workflow for correct compound identification and data retrieval.
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Conclusion

1-(4-Formylphenyl)piperidine-4-carboxylic acid (CAS 727396-60-3) is a defined chemical
entity with basic characterization data available. However, there is a significant lack of in-depth
experimental data, including spectral analyses, detailed synthetic protocols, and any
information regarding its biological activity. Researchers interested in this compound should be
aware of the common misidentification with GSK1016790A and proceed with the understanding
that its pharmacological and biological properties remain uncharacterized in the public domain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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